Cas no 1805183-16-7 (4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-acetic acid)

• Product Name: 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-acetic acid
• CAS No: 1805183-16-7
• MF: C₉H₅F₂N₃O₄
• MW: 257.150508642197
• CID: 4878978
• Update Time: 2025-11-06

4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-acetic acid

• Inchi： 1S/C9H5F2N3O4/c10-9(11)6-1-4(3-12)8(14(17)18)5(13-6)2-7(15)16/h1,9H,2H2,(H,15,16)
• InChI Key： XXIPXCHLDKSEEQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(C(CC(=O)O)=N1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 0.6
• Topological Polar Surface Area: 120

Additional information on 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-acetic acid

Introduction to 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-acetic acid (CAS No. 1805183-16-7) in Modern Chemical and Pharmaceutical Research

4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-acetic acid, identified by the chemical identifier CAS No. 1805183-16-7, represents a compound of significant interest in the realm of chemical and pharmaceutical innovation. This heterocyclic molecule, featuring a pyridine core adorned with functional groups such as a cyano substituent, a difluoromethyl moiety, and a nitro group, along with an acetic acid side chain, positions it as a versatile scaffold for medicinal chemistry exploration.

The structural composition of 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-acetic acid lends itself to diverse pharmacophoric interactions, making it a valuable candidate for the development of novel therapeutic agents. The presence of the cyano group introduces a polar site capable of engaging in hydrogen bonding or participating in metal coordination, while the nitro group serves as an electron-withdrawing entity that can modulate electronic properties and influence binding affinity. The difluoromethyl group, on the other hand, is renowned for its ability to enhance metabolic stability and binding interactions within biological targets.

In recent years, the pharmaceutical industry has witnessed an increasing focus on small molecules that can modulate biological pathways associated with neurological disorders, inflammatory conditions, and oncological diseases. The pyridine scaffold is particularly prominent in this context, given its prevalence in biologically active compounds. 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-acetic acid exemplifies how strategic functionalization of this scaffold can yield molecules with tailored pharmacological profiles.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex drug candidates. Researchers have leveraged similar molecular architectures to develop inhibitors targeting enzymes such as kinases and phosphodiesterases, which play pivotal roles in disease mechanisms. The acetic acid moiety at the 2-position provides a handle for further derivatization via esterification or amidation, enabling fine-tuning of physicochemical properties like solubility and lipophilicity.

Recent advancements in computational chemistry have further accelerated the exploration of 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-acetic acid. Molecular docking studies have revealed its potential binding affinity to various protein targets, including those implicated in cancer progression and neurodegenerative diseases. For instance, preliminary simulations suggest that this compound may interact with ATP-binding pockets of kinases, potentially disrupting aberrant signaling cascades. Such findings underscore the importance of high-throughput virtual screening in identifying promising lead compounds for drug development.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often enhances pharmacological activity by improving binding kinetics and reducing susceptibility to metabolic degradation. In 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-acetic acid, the difluoromethyl group is strategically positioned to contribute to these desirable properties while maintaining overall molecular rigidity—a critical factor for optimal receptor interaction.

Moreover, green chemistry principles have influenced modern synthetic methodologies for producing such compounds. The demand for sustainable practices has led to the development of catalytic processes that minimize waste and energy consumption. For 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-acetic acid, innovative synthetic routes employing transition metal catalysis or photochemical activation have been explored to enhance efficiency and scalability.

The versatility of 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-acetic acid extends beyond its role as a standalone therapeutic agent; it also serves as a building block for more intricate molecules through combinatorial chemistry approaches. By systematically varying substituents at different positions along the pyridine ring or appending additional functional groups to the acetic acid side chain, chemists can generate libraries of derivatives with distinct biological activities.

In conclusion,4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-acetic acid (CAS No. 1805183-16-7) stands out as a compound with multifaceted potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration into drug discovery pipelines targeting various diseases. As computational tools continue to refine our understanding of molecular interactions and synthetic methodologies evolve toward greater sustainability,this compound exemplifies how innovation at the intersection of chemistry and biology can yield transformative therapeutic solutions.